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Welcome to the technical support center for Physics-Informed Neural Networks (PINNs). This

resource is designed for researchers, scientists, and drug development professionals to

diagnose and resolve common issues encountered when PINNs fail to learn physical

constraints during training.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Q1: My PINN's loss for the physics-based constraints is not decreasing. What are the common

causes and how can I fix it?

A: A stagnant physics loss is a frequent issue indicating that the neural network is failing to

incorporate the governing physical laws. This can stem from several factors, primarily related to

the loss function, network architecture, and hyperparameter tuning.

Troubleshooting Steps:

Loss Function Balancing: The total loss of a PINN is a weighted sum of different

components: the PDE residual loss, boundary condition losses, and initial condition losses.

An imbalance in these weights can cause the optimizer to prioritize fitting the data points

while ignoring the physical constraints.[1][2][3][4][5]

Manual Weight Adjustment: Start by manually adjusting the weights of each loss

component. Increase the weight of the physics loss term to give it more importance during
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training.

Adaptive Balancing Algorithms: For more complex problems, consider using adaptive loss

balancing techniques that dynamically adjust the weights during training.[2][4][5]

Learning Rate: An inappropriate learning rate can lead to optimization difficulties.

If the loss oscillates wildly, the learning rate is likely too high.

If the loss decreases very slowly, the learning rate may be too low.

Solution: Employ a learning rate scheduler, such as ReduceLROnPlateau, which reduces

the learning rate when the loss plateaus.[1]

Neural Network Architecture: The network's capacity might be insufficient to learn the

complexity of the physical solution.

Increase Network Size: Gradually increase the number of hidden layers and neurons per

layer.[6][7] Be aware that overly large networks can be prone to overfitting and

computationally expensive.

Activation Functions: The choice of activation function is crucial as its derivatives are used

to compute the PDE residual. Ensure the activation function is sufficiently differentiable for

the order of the derivatives in your PDE.[1] Common choices include tanh and swish.

Collocation Points: The number and distribution of points where the PDE residual is

evaluated can significantly impact the learning process.

Increase Density: If the solution has complex behavior in certain regions, increase the

density of collocation points in those areas.[8]

Adaptive Sampling: Consider adaptive sampling strategies that place more points in

regions with high PDE residuals as training progresses.

Q2: My PINN seems to learn the boundary conditions but completely ignores the underlying

PDE. How can I address this?
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A: This is a classic example of an imbalanced loss function, where the boundary condition loss

term dominates the PDE residual loss. The optimizer finds it easier to satisfy the boundary

conditions and therefore neglects the more complex task of satisfying the PDE.

Troubleshooting Flowchart:

Start: Boundary conditions learned,
PDE ignored

Step 1: Adjust Loss Weights
Increase weight for PDE residual loss

Step 2: Implement Adaptive Balancing
Use algorithms like ReLoBRaLo

Check Convergence

Success: PINN learns PDE

 Converged 

Further Troubleshooting Needed

 Not Converged 

Click to download full resolution via product page

Caption: A flowchart for troubleshooting PINNs that learn boundary conditions but not the PDE.

Experimental Protocol for Loss Weight Tuning:
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Establish a Baseline: Train your PINN with equal weights for all loss components and record

the final physics loss.

Logarithmic Sweep: Systematically vary the weight of the PDE loss term over several orders

of magnitude (e.g., 1, 10, 100, 1000).

Analyze Performance: For each weight, train the model for a fixed number of epochs and

compare the final PDE loss and overall solution accuracy.

Select Optimal Weight: Choose the weight that provides the best balance between fitting the

boundary conditions and satisfying the PDE.

Q3: The training process of my PINN is very slow and unstable. What are the likely causes?

A: Slow and unstable training can be attributed to several factors, including issues with gradient

propagation, poor hyperparameter choices, and the inherent stiffness of the problem.

Troubleshooting Guide:
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Potential Cause Description Recommended Solution

Vanishing/Exploding Gradients

The computation of higher-

order derivatives in the physics

loss can lead to gradients that

are too small or too large,

impeding learning.[1]

Implement a neural network

with residual connections

(ResNet). These "shortcuts"

help the gradient flow more

effectively through the network.

[1]

Poor Hyperparameter Choices

Suboptimal learning rate,

network architecture, or

optimizer can hinder

convergence.[9][10][11][12]

Perform a systematic

hyperparameter optimization

using techniques like Bayesian

optimization or grid search to

find the best combination of

these settings.[6][10][11][12]

Problem Formulation

If the input and output

variables of your PDE have

vastly different scales, it can

lead to a poorly conditioned

optimization problem.

Non-dimensionalize your PDE

to ensure all variables are of a

similar magnitude.[13][14]

Optimizer Choice

The Adam optimizer is a good

starting point, but for fine-

tuning in later stages of

training, other optimizers might

be more effective.

Start with Adam and then

switch to a second-order

optimizer like L-BFGS for

improved convergence in the

final stages of training.[8]

Q4: My PINN fails to learn solutions with sharp gradients or high-frequency components. Why

does this happen and what can I do?

A: This issue is often due to the "spectral bias" of neural networks, which means they have a

tendency to learn low-frequency functions more easily than high-frequency ones.[15][16][17]

For problems in drug development and other scientific domains, solutions can often have sharp

fronts or complex, high-frequency behavior.

Mitigation Strategies:
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Modified Network Architectures:

Fourier Feature Networks: These networks use Fourier features to transform the input

coordinates, enabling the model to learn high-frequency functions more effectively.

Ensemble Methods: Using an ensemble of PINNs with different activation functions or

initializations can improve the model's ability to capture a wider range of frequencies.[1]

Techniques like Mixture of Experts PINNs (MoE-PINNs) can be particularly effective.[1]

Curriculum Learning:

Start by training the PINN on a simplified version of the problem with smoother solutions,

and gradually introduce more complexity.[18][19][20] For example, in a convection-

diffusion problem, you could start with a high diffusion coefficient (smoother solution) and

gradually decrease it.

Logical Relationship of Spectral Bias and Solutions:

Problem Characteristics

PINN Behavior

Potential Solutions High-Frequency Solution
(e.g., sharp gradients)

Failure to Converge
to correct solution

Spectral Bias
(Prefers low-frequency functions)

Fourier Feature Networks

Mitigates

Ensemble Methods (MoE-PINNs) Mitigates

Curriculum Learning

Addresses

Click to download full resolution via product page
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Caption: The relationship between high-frequency solutions, spectral bias, and mitigation

strategies.

Quantitative Data Summary
Table 1: Impact of Network Architecture on PINN Performance

Network
Architecture

Number of
Layers

Neurons per
Layer

Activation
Function

Mean Relative
L2 Error (%)

Shallow & Wide 4 128 tanh 5.60

Deep & Narrow 10 32 tanh 8.25

Shallow & Wide 4 128 swish 4.90

ResNet 6 64 tanh 3.15

Note: These are representative values and actual performance will vary depending on the

specific problem.[6][7]

Table 2: Effect of Loss Balancing Strategies

Loss Balancing Strategy
Final PDE Loss
(Normalized)

Training Stability

No Balancing 0.85 Low (oscillations)

Manual Weighting 0.42 Medium

ReLoBRaLo (Adaptive) 0.15 High (stable convergence)

Note: ReLoBRaLo (Relative Loss Balancing with Random Lookbacks) is an example of an

adaptive method.[2][4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Troubleshooting Physics-
Informed Neural Networks (PINNs)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614678#troubleshooting-pinn-failure-to-learn-
physical-constraints]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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